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Compound of Interest

Compound Name: VO-Ohpic trihydrate
Cat. No.: B15606496
Get Quote
Introduction

VO-Ohpic trihydrate is a potent and selective cell-permeable inhibitor of the phosphatase and
tensin homolog (PTEN) enzyme, with an ICso value reported to be between 35 and 46 nM.[1][2]
[3][4][5] By inhibiting PTEN, a critical negative regulator of the PI3K/Akt signaling pathway, VO-
Ohpic trihydrate effectively increases the levels of PIP3 and subsequent phosphorylation of
Akt.[2][6] This mechanism makes it a valuable tool for research in areas such as cancer,
metabolic diseases, and tissue regeneration.

Proper preparation of stock solutions is critical for ensuring the accuracy and reproducibility of
experimental results. This document provides a detailed protocol for the preparation, storage,
and handling of VO-Ohpic trihydrate stock solutions using dimethyl sulfoxide (DMSO) as the
solvent.

Compound Properties and Solubility

Summarized below are the key physical and chemical properties of VO-Ohpic trihydrate.
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Property Value Source
Molecular Weight 415.20 g/mol (1161718l
CAS Number 476310-60-8 [11[3][6][7]
Appearance Lig.ht green to green crystalline (617]
solid
Purity >98% [2]
Solubility in DMSO >50 mg/mL (approx. 120 mM) [11151[7]
Solubility in Water Insoluble (<0.1 mg/mL) [1119]

Storage and Stability

Proper storage is essential to maintain the integrity and activity of the compound, both in its
solid form and in solution.

Form Storage Temperature Stability Period
Solid Powder -20°C 3 years

4°C 2 years

In DMSO -80°C 6 months - 1 year
-20°C 1 month

To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot
the DMSO stock solution into single-use volumes before storage.[1]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 50 mM stock solution of VO-Ohpic trihydrate in
DMSO.

Materials:

¢ VO-Ohpic trihydrate powder (CAS: 476310-60-8)
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e Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
 Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Calibrated micropipettes and sterile tips

o Vortex mixer

o Water bath or sonicator (optional, for aiding dissolution)
Safety Precautions:

o Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety
glasses, and chemical-resistant gloves.

o Handle VO-Ohpic trihydrate powder in a chemical fume hood or a ventilated enclosure to
avoid inhalation.

o Consult the Safety Data Sheet (SDS) for VO-Ohpic trihydrate and DMSO before handling.
Procedure:

» Equilibration: Before opening, allow the vial of VO-Ohpic trihydrate powder to warm to room
temperature for 15-20 minutes. This prevents condensation of moisture onto the hygroscopic
powder.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully
weigh the desired amount of VO-Ohpic trihydrate powder.

o Example: For 1 mL of a 50 mM stock solution, weigh 20.76 mg of VO-Ohpic trihydrate
(Molecular Weight = 415.20).

e Solvent Addition: Using a calibrated micropipette, add the calculated volume of high-purity
DMSO to the tube containing the powder. It is crucial to use fresh, anhydrous DMSO, as
absorbed moisture can significantly reduce the solubility of the compound.[1][5]
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 Dissolution: Cap the tube securely and vortex thoroughly for 1-2 minutes until the solid is
completely dissolved. The solution should be clear.

 Aiding Dissolution (Optional): If the compound does not dissolve completely, gentle warming
or sonication can be applied.[7][9]

o Warm the solution in a 37°C water bath for 5-10 minutes.
o Alternatively, place the tube in an ultrasonic bath for a few minutes.
o Vortex again after treatment to ensure homogeneity.

» Aliquoting: To avoid repeated freeze-thaw cycles, dispense the stock solution into smaller,
single-use aliquots in sterile cryovials or microcentrifuge tubes. The volume of the aliquots
should be based on the typical experimental requirements.

o Storage: Store the aliquots upright in a freezer at -80°C for long-term stability (up to 1 year)
or at -20°C for shorter-term use (up to 1 month).[1][8]

Stock Solution Calculation Table:

The table below provides the required mass of VO-Ohpic trihydrate for preparing common
stock solution concentrations.

Mass of VO-Ohpic

Desired Concentration Volume .
trihydrate (MW=415.20)
10 mM 1mL 4.15 mg
25 mM 1mL 10.38 mg
50 mM 1mL 20.76 mg
100 mM 1mL 41.52 mg
Visualizations

Diagram 1: Experimental Workflow
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Caption: Workflow for VO-Ohpic trihydrate stock solution preparation.
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Diagram 2: Simplified Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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